Cas no 827598-67-4 (2-Hexadecen-1-ol, 3,7,11,15-tetramethyl-, acetate, (2E)-)

• Product name: 2-Hexadecen-1-ol, 3,7,11,15-tetramethyl-, acetate, (2E)-
• CAS No: 827598-67-4
• MF: C₂₀H₄₀O^.C₂H₄O₂
• MW: 356.58296
• CID: 683444
• PubChem ID: 71417338

2-Hexadecen-1-ol, 3,7,11,15-tetramethyl-, acetate, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexadecen-1-ol, 3,7,11,15-tetramethyl-, acetate, (2E)-
• acetic acid,3,7,11,15-tetramethylhexadec-2-en-1-ol
• 827598-67-4
• Acetic acid;3,7,11,15-tetramethylhexadec-2-en-1-ol
• Acetic acid--3,7,11,15-tetramethylhexadec-2-en-1-ol (1/1)
• DTXSID90836678

• Inchi： InChI=1S/C22H42O2/c1-18(2)10-7-11-19(3)12-8-13-20(4)14-9-15-21(5)16-17-24-22(6)23/h16,18-20H,7-15,17H2,1-6H3/b21-16+
• InChI Key： JIGCTXHIECXYRJ-LTGZKZEYSA-N
• SMILES： CC(C)CCCC(C)CCCC(C)CCC/C(=C/COC(=O)C)/C

Computed Properties

• Exact Mass: 356.32904526g/mol
• Monoisotopic Mass: 356.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 57.5Ų